Cas no 105995-50-4 (Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1))

• Product Name: Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1)
• CAS No: 105995-50-4
• MF: C₁₀H₉MgNO₆
• MW: 263.486563444138
• CID: 1167495
• Update Time: 2025-05-20

Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, mono[(4-nitrophenyl)methyl] ester, magnesium salt
• Mg(mono-PNB malonate)2
• Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1)

• Inchi： 1S/C10H9NO6.Mg.2H/c12-9(13)5-10(14)17-6-7-1-3-8(4-2-7)11(15)16;;;/h1-4H,5-6H2,(H,12,13);;;
• InChI Key： PPYMWKUBNTXWSR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(=O)=O)=CC=1)OC(=O)CC(=O)O.[Mg]

Experimental Properties

• PSA: 112.25000
• LogP: 0.30120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1)

Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) and its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) (CAS No. 105995-50-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its complex molecular architecture, has garnered attention in various research domains, including drug development and material science.

The molecular structure of Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) consists of a malonic acid derivative esterified with a 4-nitrophenylmethyl group, further coordinated with magnesium in a 2:1 ratio. This configuration imparts distinct chemical and physical properties that make it a valuable candidate for numerous applications. The presence of the nitro group enhances its reactivity, making it useful in synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of metal salts in pharmaceutical applications due to their ability to modulate biological pathways and enhance drug delivery systems. The magnesium salt form of this compound is particularly noteworthy for its stability and solubility characteristics, which make it an attractive candidate for formulation into various pharmaceutical products. Studies have shown that metal complexes can improve the bioavailability and target specificity of therapeutic agents, making them more effective in treating a wide range of diseases.

One of the most promising areas of research involving Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) is its potential as a chelating agent. Chelation therapy involves the use of chelating agents to bind metals in the body, either to remove toxic metals or to enhance the delivery of metal-based therapies. The ability of this compound to form stable complexes with magnesium makes it a suitable candidate for such applications. Recent studies have explored its efficacy in binding other biologically relevant metals such as iron and copper, which are crucial for various enzymatic processes but can also be toxic when present in excessive amounts.

The nitro group in the molecular structure of Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) also contributes to its utility as a synthetic intermediate. Nitro compounds are well-known for their reactivity and have been widely used in organic synthesis for decades. The nitro group can undergo various chemical transformations, including reduction to amino groups or conversion to other functional groups such as carboxylic acids or ketones. These transformations make it possible to synthesize a wide range of derivatives that can be used in drug development and material science.

In addition to its synthetic applications, Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) has shown potential in the development of novel materials. The unique combination of functional groups and metal coordination makes it an interesting candidate for creating advanced materials with tailored properties. For instance, researchers have explored its use in the development of coordination polymers and metal-organic frameworks (MOFs), which are materials with high surface areas and unique porosity characteristics. These materials have potential applications in catalysis, gas storage, and separation technologies.

The interdisciplinary nature of research involving Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) underscores its importance in modern chemical biology. By combining insights from organic chemistry, medicinal chemistry, and materials science, researchers can harness the full potential of this compound. As our understanding of biological systems continues to evolve, so too will the applications of compounds like this one.

Future research directions may focus on optimizing the synthesis methods for Propanedioic acid, 1-[(4-nitrophenyl)methyl] ester, magnesium salt (2:1) to improve yield and purity while reducing costs. Additionally, exploring new synthetic pathways that incorporate this compound into more complex molecules could lead to novel therapeutic agents with enhanced efficacy and reduced side effects.

In conclusion,Propanedioic acid, magnesium salt (CAS No. 105995-50-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers working on drug development, material science, and biotechnology. As advancements continue to be made in synthetic chemistryand coordination chemistry,the potential uses for this compound are likely to expand even further, offering new opportunities for innovationand discovery.